Cas no 2229247-84-9 (2-amino-1-3-fluoro-5-(trifluoromethyl)phenylpropan-1-one)

• Product Name: 2-amino-1-3-fluoro-5-(trifluoromethyl)phenylpropan-1-one
• CAS No: 2229247-84-9
• MF: C₁₀H₉F₄NO
• MW: 235.178176641464
• CID: 6012516
• PubChem ID: 165740350
• Update Time: 2025-06-11

2-amino-1-3-fluoro-5-(trifluoromethyl)phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-3-fluoro-5-(trifluoromethyl)phenylpropan-1-one
• EN300-1960400
• 2229247-84-9
• 2-amino-1-[3-fluoro-5-(trifluoromethyl)phenyl]propan-1-one

• Inchi： 1S/C10H9F4NO/c1-5(15)9(16)6-2-7(10(12,13)14)4-8(11)3-6/h2-5H,15H2,1H3
• InChI Key： VHDJXLSPMCBQMQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=C(C=1)C(C(C)N)=O

Computed Properties

• Exact Mass: 235.06202656g/mol
• Monoisotopic Mass: 235.06202656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-amino-1-3-fluoro-5-(trifluoromethyl)phenylpropan-1-one

Introduction to 2-amino-1-3-fluoro-5-(trifluoromethyl)phenylpropan-1-one (CAS No: 2229247-84-9)

2-amino-1-3-fluoro-5-(trifluoromethyl)phenylpropan-1-one, identified by its Chemical Abstracts Service (CAS) number 2229247-84-9, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both amino and fluoro substituents, which are known to enhance biological activity and metabolic stability. The structural features of this molecule, including its 3-fluoro and trifluoromethyl groups, contribute to its unique chemical properties and potential applications in drug development.

The fluoro and trifluoromethyl groups are particularly noteworthy in medicinal chemistry due to their ability to modulate the pharmacokinetic and pharmacodynamic profiles of therapeutic agents. The introduction of fluorine atoms can lead to increased lipophilicity, improved binding affinity to biological targets, and enhanced resistance to metabolic degradation. These attributes make 2-amino-1-3-fluoro-5-(trifluoromethyl)phenylpropan-1-one a promising candidate for further exploration in the design of novel pharmaceuticals.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that the presence of both an amino group and fluoro substituents can significantly influence the interactions between a molecule and its biological target. For instance, the 3-fluoro group in 2-amino-1-3-fluoro-5-(trifluoromethyl)phenylpropan-1-one may enhance binding affinity by participating in hydrogen bonding or hydrophobic interactions, while the trifluoromethyl group could improve metabolic stability by resisting oxidative degradation.

In the context of drug discovery, this compound has been investigated for its potential role in treating various diseases, including cancer, inflammation, and infectious disorders. The fluorinated aromatic core is a common motif in many FDA-approved drugs, underscoring its therapeutic relevance. For example, fluoroquinolones, a class of antibiotics characterized by fluorine substitution, have demonstrated remarkable efficacy against bacterial infections. Similarly, fluorinated molecules have been explored in oncology for their ability to disrupt tumor growth pathways.

The synthesis of 2-amino-1-3-fluoro-5-(trifluoromethyl)phenylpropan-1-one involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only ensure high yield but also minimize unwanted side products, which is crucial for pharmaceutical applications.

One of the key challenges in working with fluorinated compounds is their potential toxicity and environmental impact. However, modern green chemistry approaches have been developed to mitigate these concerns by optimizing synthetic routes for sustainability. For instance, solvent-free reactions and catalytic methods have been implemented to reduce waste generation and energy consumption. Such innovations align with global efforts to promote environmentally responsible chemical synthesis.

The pharmacological properties of 2-amino-1-3-fluoro-5-(trifluoromethyl)phenylpropan-1-one have been evaluated through in vitro and in vivo studies. Preliminary results suggest that this compound exhibits inhibitory activity against certain enzymes and receptors implicated in disease pathogenesis. Specifically, its ability to modulate enzyme kinetics may make it useful in developing treatments for neurological disorders or metabolic diseases. Additionally, its structural similarity to known bioactive molecules suggests potential therapeutic applications that warrant further investigation.

The role of computational tools in analyzing the structure-activity relationships (SAR) of fluorinated compounds cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into how subtle changes in molecular structure affect biological activity. These computational methods complement experimental approaches by allowing researchers to predict the behavior of molecules before they are synthesized physically. This synergy between computational chemistry and experimental pharmacology accelerates the drug discovery process significantly.

Future research directions for 2-amino-1-3-fluoro-5-(trifluoromethyl)phenylpropan-1-one may include exploring its derivatives for improved efficacy and selectivity. By systematically modifying functional groups or introducing additional substituents, researchers can optimize the pharmacological profile of this compound. Furthermore, investigating its mechanism of action will provide a deeper understanding of how it interacts with biological targets at the molecular level.

The broader significance of this compound lies in its contribution to the growing library of fluorinated pharmaceuticals that are being developed worldwide. Fluorine-containing drugs offer several advantages over non-fluorinated counterparts, including better pharmacokinetic profiles and reduced susceptibility to enzymatic degradation. As such, compounds like 2-amino-1-3-fluoro-5-(trifluoromethyl)phenylpropan-1-one represent an important class of molecules that will continue to shape modern medicine.